Cas no 958883-49-3 (4-(2-bromo-4-hydroxy-5-methoxyphenyl)butan-2-one)

• Product Name: 4-(2-bromo-4-hydroxy-5-methoxyphenyl)butan-2-one
• CAS No: 958883-49-3
• MF: C₁₁H₁₃BrO₃
• MW: 273.123122930527
• CID: 6305635
• PubChem ID: 163845795
• Update Time: 2025-05-22

4-(2-bromo-4-hydroxy-5-methoxyphenyl)butan-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(2-bromo-4-hydroxy-5-methoxyphenyl)butan-2-one
• EN300-1924564
• 958883-49-3

• Inchi： 1S/C11H13BrO3/c1-7(13)3-4-8-5-11(15-2)10(14)6-9(8)12/h5-6,14H,3-4H2,1-2H3
• InChI Key： OQAQDXRPKHSVPG-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=C1CCC(C)=O)OC)O

Computed Properties

• Exact Mass: 272.00481g/mol
• Monoisotopic Mass: 272.00481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 46.5Ų

Additional information on 4-(2-bromo-4-hydroxy-5-methoxyphenyl)butan-2-one

4-(2-bromo-4-hydroxy-5-methoxyphenyl)butan-2-one: A Comprehensive Overview

4-(2-bromo-4-hydroxy-5-methoxyphenyl)butan-2-one (CAS No. 958883-49-3) is a complex organic compound with a unique structure that combines aromatic and ketone functionalities. This compound has garnered attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule's structure, which includes a bromine atom, hydroxyl group, methoxy group, and a ketone moiety, contributes to its versatile chemical properties.

The aromatic ring in 4-(2-bromo-4-hydroxy-5-methoxyphenyl)butan-2-one plays a crucial role in its reactivity and selectivity. The substitution pattern of the aromatic ring—specifically the positions of the bromine, hydroxyl, and methoxy groups—affects its electronic properties and reactivity. Recent studies have shown that this compound can undergo various transformations, such as nucleophilic aromatic substitution and oxidation reactions, making it a valuable intermediate in organic synthesis.

One of the most promising applications of this compound is in the field of drug discovery. Researchers have explored its potential as a lead compound for developing new pharmaceutical agents. For instance, studies have demonstrated that 4-(2-bromo-4-hydroxy-5-methoxyphenyl)butan-2-one exhibits moderate inhibitory activity against certain enzymes involved in inflammatory processes. This suggests that it could be further developed into anti-inflammatory drugs or other therapeutic agents.

In addition to its pharmaceutical applications, this compound has also been investigated for its role in agrochemicals. Recent research indicates that it may possess pesticidal properties, particularly against certain insect species. The presence of the bromine atom and hydroxyl group in the molecule is believed to contribute to its bioactivity, making it a candidate for further exploration in pest control applications.

The synthesis of 4-(2-bromo-4-hydroxy-5-methoxyphenyl)butan-2-one involves a multi-step process that typically begins with the preparation of the aromatic precursor. One common approach involves the bromination of a phenol derivative followed by methylation to introduce the methoxy group. The final step involves the formation of the ketone moiety through oxidation or other suitable methods.

Despite its potential applications, there are challenges associated with the use of this compound. For instance, its stability under certain conditions and its compatibility with other chemical systems need to be thoroughly investigated before it can be widely adopted in industrial processes. Furthermore, while initial studies suggest promising bioactivity, additional research is required to fully understand its pharmacokinetics and toxicity profile.

In conclusion, 4-(2-bromo-4-hydroxy-5-methoxyphenyl)butan-2-one (CAS No. 958883-49-) is a versatile organic compound with significant potential in various fields due to its unique structure and reactivity. Ongoing research continues to uncover new applications and insights into this compound's properties, making it an exciting area of study for chemists and researchers alike.